Cas no 511-28-4 (Vitamin D4)

• Product Name: Vitamin D4
• CAS No: 511-28-4
• MF: C₂₈H₄₆O
• MW: 398.664248943329
• CID: 368805
• PubChem ID: 5460703
• Update Time: 2025-05-19

Vitamin D4 Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,4-methylene-3-[(2E)-2-[(1R,3aS,7aR)-octahydro-7a-methyl-1-[(1R,4S)-1,4,5-trimethylhexyl]-4H-inden-4-ylidene]ethylidene]-,(1S,3Z)-
• Vitamin D4
• 22,23-Dihydroergocalciferol
• Cyclohexanol,4-methylene-3-[(2E)-2-[(1R,3aS,7aR)-octahydro-7a-methyl-1-[(1R,4S)-1,4,5-trimethylhexyl]-4H-inden-4-ylidene]ethy
• Ergocalciferol Dehydro Impurity
• Vitamin D4
• VITAMINE D4
• Vitamine D4 Discontinued
• (24S)-methylcalciol
• (3aR)-3ar-Methyl-3c-((1R:4S)-1.4.5-trimethyl-hexyl)-7-[2-((S)-5-hydroxy-2-methylen-cyclohexyliden-(seqcis))-aethyliden-(seqtrans)]-(7atH)-hexahydro-indan
• (3S)-9.10-Seco-ergostatrien-(5seqcis.7seqtrans.10(19))-ol-(3)
• (3S)-9.10-seco-ergostatrien-(5t.7c.10(19))
• 22,23-dihydroercalciol
• 22,23-Dihydrovitamin D2
• 22-Dihydroergocalciferol
• 24S-Methylcalciol
• AC1NUTLB
• Vitamin D(4)
• VITAMIN D3
• (1S,3Z)-4-methylene-3-[(2E)-2-[(1R,3aS,7aR)-octahydro-7a-methyl-1-[(1R,4S)-1,4,5-Trimethylhexyl]-4H-inden-4-ylidene]ethylidene]cyclohexanol
• ERGOCALCIFEROL IMPURITY G [EP IMPURITY]
• 22-DIHYDROERGOCALCIFEROL(5Z,7E)-(3S)-9,10-SECO-5,7,10(19)-ERGOSTATRIEN-3-OL(24S)-METHYLCALCIOL
• (3S,5Z,7E)-9,10-secoergosta-5,7,10(19)-trien-3-ol
• DIPPFEXMRDPFBK-JPWDPSJFSA-N
• ERGOCALCIFEROL, 22,23-DIHYDRO-
• AC-26351
• 9,10-SECOERGOSTA-5,7,10(19)-TRIEN-3-OL, (3.BETA.,5Z,7E)-
• 22,23-Dihydroergocalciferol, >=97.0% (HPLC)
• SCHEMBL1030053
• VITAMIN D4 (VD4)
• CS-0804
• 511-28-4
• E85757
• (5Z,7E)-(3S)-9,10-Seco-5,7,10(19)-ergostatrien-3-ol
• UNII-KN41X73N6C
• 9,10-Secoergosta-5(Z),7(E),10(19)-trien-3beta-ol
• KN41X73N6C
• VITAMIN D4 [MI]
• HY-75958
• C18192
• EINECS 208-127-5
• (3S)-9,10-seco-5Z,7E,10(19)-ergostatrien-3-ol
• AKOS016009245
• Q2706046
• (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5S)-5,6-dimethylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• (5Z,7E)-(3S)-9,10-secoergosta-5,7,10(19)-trien-3-ol
• CYCLOHEXANOL, 4-METHYLENE-3-((2E)-2-((1R,3AS,7AR)-OCTAHYDRO-7A-METHYL-1-((1R,4S)-1,4,5-TRIMETHYLHEXYL)-4H-INDEN-4-YLIDENE)ETHYLIDENE)-, (1S,3Z)-
• LMST03030001
• 9,10-Secocholesta-5,7,10(9)-trien-3-ol, 24-methyl-
• (5Z,7E)-9,10-SECOERGOSTA-5,7,10(19)-TRIEN-3.BETA.-OL
• VITAMIND3
• CHEBI:33237
• (3beta,5Z,7E)-9,10-secoergosta-5,7,10(19)-trien-3-ol
• DTXSID801026994
• 22,23-Dihydroergocalciferol [WHO-DD]
• ERGOCALCIFEROL IMPURITY G (EP IMPURITY)
• DA-59025
• (5Z,7E)-9,10-SECOERGOSTA-5,7,10(19)-TRIEN-3BETA-OL
• 9,10-SECOERGOSTA-5,7,10(19)-TRIEN-3-OL, (3BETA,5Z,7E)-

• MDL： MFCD00078131
• Inchi： 1S/C28H46O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h12-13,19-20,22,25-27,29H,4,7-11,14-18H2,1-3,5-6H3/b23-12+,24-13-/t20-,22+,25-,26+,27-,28+/m0/s1
• InChI Key： DIPPFEXMRDPFBK-JPWDPSJFSA-N
• SMILES： O[C@H]1CCC(=C)/C(/C1)=C\C=C1/CCC[C@@]2(C)[C@H]/1CC[C@@H]2[C@H](C)CC[C@H](C)C(C)C

Computed Properties

• Exact Mass: 398.35500
• Monoisotopic Mass: 398.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.96
• Melting Point: 97 ºC
• PSA: 20.23000
• LogP: 7.86500
• Specific Rotation: D18 +89.3° (c = 0.47 in acetone)

Vitamin D4 Security Information

• Signal Word：Danger
• Hazard Statement： H301-H311-H330-H372
• Warning Statement： P260-P280-P284-P301+P310-P310
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 24/25-26-48/25
• Safety Instruction： 28-36/37
• FLUKA BRAND F CODES：8-10-23
• RTECS：VS2900000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅱ
• Storage Condition：4°C, protect from light, stored under nitrogen
• Risk Phrases：24/25-26-48/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives

Additional information on Vitamin D4

Vitamin D4 (CAS No. 511-28-4): A Comprehensive Guide to Its Properties, Benefits, and Applications

Vitamin D4 (ergocalciferol-D4), with the CAS No. 511-28-4, is a lesser-known but scientifically significant member of the vitamin D family. While vitamin D3 (cholecalciferol) and vitamin D2 (ergocalciferol) dominate discussions, vitamin D4 has garnered attention for its unique biochemical properties and potential health applications. This article delves into the molecular structure, sources, benefits, and current research trends surrounding this compound, addressing common queries like "What is vitamin D4 used for?" and "How does vitamin D4 differ from other vitamin D forms?".

The chemical structure of vitamin D4 closely resembles that of vitamin D2, with slight variations in its side chain. This subtle difference impacts its metabolism and biological activity. Researchers have explored its role in calcium homeostasis, bone health, and immune modulation, though studies are fewer compared to its counterparts. The CAS No. 511-28-4 serves as a unique identifier for this compound in scientific literature and regulatory databases, ensuring precise communication among researchers and manufacturers.

In recent years, interest in vitamin D4 has surged due to the growing focus on personalized nutrition and alternative vitamin D sources. With debates around vegan-friendly vitamin D supplements and sustainable production methods, vitamin D4 is occasionally highlighted as a potential candidate for niche applications. For instance, it may be derived from certain plant-based precursors, appealing to consumers searching for "plant-based vitamin D options" or "non-animal-derived vitamin D."

One of the most frequently asked questions is "Is vitamin D4 as effective as D3 or D2?" Current evidence suggests that vitamin D4 exhibits comparable but not identical activity to vitamin D2 in supporting serum 25-hydroxyvitamin D levels. However, its bioavailability and long-term effects require further clinical validation. This gap in research presents opportunities for scientists and supplement developers to explore its full potential.

The industrial applications of vitamin D4 (CAS No. 511-28-4) are still emerging. While it is not yet a mainstream ingredient in dietary supplements or fortified foods, its stability and cost-effectiveness in production could make it a viable alternative in specific formulations. Manufacturers evaluating "novel vitamin D analogs" or "stable vitamin D derivatives" may find vitamin D4 worthy of consideration.

From an SEO perspective, terms like "vitamin D4 benefits", "CAS 511-28-4 uses", and "ergocalciferol-D4 research" are gaining traction among healthcare professionals and supplement enthusiasts. Addressing these queries with accurate, science-backed information can enhance the visibility of this content while educating readers.

In conclusion, vitamin D4 (CAS No. 511-28-4) represents an intriguing area of study within the vitamin D spectrum. While it may not replace vitamin D3 or D2 in the near future, its unique properties and potential applications warrant closer examination. As research evolves, this compound could find its niche in specialized nutrition, pharmaceuticals, or functional foods, answering the growing demand for innovative and diverse health solutions.